Cas no 1804413-81-7 (2-Cyano-5-(difluoromethyl)-4-methyl-3-nitropyridine)

• Product Name: 2-Cyano-5-(difluoromethyl)-4-methyl-3-nitropyridine
• CAS No: 1804413-81-7
• MF: C₈H₅F₂N₃O₂
• MW: 213.141008138657
• CID: 4807147
• Update Time: 2023-08-18

2-Cyano-5-(difluoromethyl)-4-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-4-methyl-3-nitropyridine

• Inchi： 1S/C8H5F2N3O2/c1-4-5(8(9)10)3-12-6(2-11)7(4)13(14)15/h3,8H,1H3
• InChI Key： GSYCIIIXLRNPHA-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C#N)=C(C=1C)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 296
• XLogP3: 1.7
• Topological Polar Surface Area: 82.5